Cas no 391868-04-5 (2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,6-dimethoxyphenyl)-3-oxopropanenitrile)

• Product Name: 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,6-dimethoxyphenyl)-3-oxopropanenitrile
• CAS No: 391868-04-5
• MF: C₁₈H₁₄N₂O₃S
• MW: 338.380362987518
• CID: 6500393
• Update Time: 2025-07-08

2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,6-dimethoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,6-dimethoxyphenyl)-3-oxopropanenitrile
• Benzenepropanenitrile, α-2(3H)-benzothiazolylidene-2,6-dimethoxy-β-oxo-

• Inchi： 1S/C18H14N2O3S/c1-22-13-7-5-8-14(23-2)16(13)17(21)11(10-19)18-20-12-6-3-4-9-15(12)24-18/h3-9,20H,1-2H3
• InChI Key： UALBIPHKCZPPCZ-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(=C2NC3=CC=CC=C3S2)C#N)=C(OC)C=CC=C1OC

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 486.7±45.0 °C(Predicted)
• pka: -4.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,6-dimethoxyphenyl)-3-oxopropanenitrile

Compound CAS No. 391868-04-5: 2-(2E)-2,3-Dihydro-1,3-Benzothiazol-2-ylidene-3-(2,6-Dimethoxyphenyl)-3-Oxopropanenitrile

The compound with CAS No. 391868-04-5, known as 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,6-dimethoxyphenyl)-3-oxopropanenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which includes a benzothiazole moiety and a dimethoxyphenyl group, both of which contribute to its unique chemical properties.

Recent studies have highlighted the potential of this compound in the development of novel antimicrobial agents. Researchers have found that the benzothiazole core of the molecule exhibits strong activity against a range of bacterial and fungal pathogens. This is particularly promising given the growing concern over antibiotic resistance worldwide. The dimethoxyphenyl group further enhances the molecule's stability and bioavailability, making it a strong candidate for drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in optoelectronic materials. The conjugated system within the molecule allows for efficient electron transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity, further facilitating its integration into these technologies.

The synthesis of CAS No. 391868-04-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent introduction of the dimethoxyphenyl group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure optimal yields and product quality.

From an environmental standpoint, this compound has been shown to exhibit low toxicity in preliminary studies. Its degradation pathways under various environmental conditions are currently being investigated to assess its long-term impact on ecosystems. This is particularly important as industries increasingly prioritize sustainable practices and eco-friendly chemical compounds.

In conclusion, CAS No. 391868-04-5 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile tool for researchers aiming to address challenges in healthcare and technology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations.